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Compound of Interest

Compound Name: 2-(2,2-Dimethylmorpholino)ethanol

CAS No.: 83497-79-4

Cat. No.: B3387504

Get Quote

Part 1: Executive Summary & Core Directive
Treat 2-(2,2-Dimethylmorpholino)ethanol as a Hazardous Organic Base.

This compound is a tertiary amine with a morpholine ring structure.[1] Like most morpholine

derivatives, it exhibits basicity and potential corrosivity.[1] Do not dispose of this chemical down

the drain. It must be collected as hazardous chemical waste and disposed of via high-

temperature incineration at a licensed facility.[1]

Immediate Action Checklist:

Segregate: Keep separate from acids and strong oxidizers to prevent exothermic reactions.

[1]

Label: Mark waste containers clearly as "Hazardous Waste - Organic Base" or "Corrosive -

Basic."[1]

Contain: Use chemically resistant containers (HDPE or glass) with vented caps if available.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]
Understanding the chemical nature of the substance is the foundation of a self-validating safety

protocol.[1]

Property Description Implications for Disposal

Chemical Name
2-(2,2-Dimethylmorpholin-4-

yl)ethanol

Official shipping/manifest

name.

CAS Number 83497-79-4 (Isomer Specific) Use for waste profiling.[1]

Functional Groups Tertiary Amine, Primary Alcohol
Basic pH (approx. 10-11).[1]

Reacts violently with acids.[1]

Physical State
Liquid (Colorless to pale

yellow)

Requires liquid-tight

containment.[1]

Hazard Class Corrosive (Category 1), Irritant
Requires full PPE (gloves,

goggles) during handling.[1]

Flash Point >90°C (Predicted)
Combustible but not highly

flammable.

Expert Insight: The "2,2-dimethyl" substitution on the morpholine ring increases lipophilicity

compared to unsubstituted morpholine, potentially increasing skin absorption rates.[1] Treat all

contact as a significant exposure event.[1]

Part 3: Pre-Disposal Handling & Segregation[1]
Waste Segregation (The "Golden Rule")
NEVER mix this compound with:
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Acids: Mixing with mineral acids (HCl, H₂SO₄) will generate significant heat (exothermic

neutralization) and may cause the waste container to pressurize or rupture.

Oxidizers: Contact with strong oxidizers (Peroxides, Nitric Acid) can lead to fire or explosion.

[1]

Halogenated Solvents: While not immediately explosive, mixing amines with halogenated

compounds (like Dichloromethane) can form unstable quaternary ammonium salts over time.

[1] Best practice is to keep them separate.

Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Integrity: Ensure the cap has a chemically resistant liner (e.g., PTFE).[1]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]

Part 4: Disposal Procedures
Scenario A: Small-Scale Laboratory Waste (< 500 mL)
Use this protocol for residual amounts in glassware or expired reagent bottles.[1]

Preparation: Don PPE (Nitrile gloves, safety goggles, lab coat).[1][2][3] Work in a fume hood.

Collection: Pour the liquid into a dedicated waste container labeled "Non-Halogenated

Organic Bases."[1]

Rinsing: Triple-rinse the empty original container with a small amount of ethanol or acetone.

[1] Add the rinsate to the same waste container.

Decontamination: Deface the label of the empty original bottle and dispose of it as glass

waste (if clean) or solid hazardous waste (if residue remains).

Scenario B: Large-Scale / Process Waste (> 1 L)
Use this protocol for pilot plant waste or bulk disposal.[1]
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Profiling: Complete a waste profile sheet for your waste contractor.[1] List the primary

constituent as "Morpholine Derivative" or "Organic Alkali Liquid."

Packaging: Use UN-rated drums (e.g., UN 1H1 for plastic drums).

pH Adjustment:Do NOT neutralize in the drum. Neutralization generates heat and increases

risk.[1] Ship as alkaline waste.[1]

Manifesting: Ensure the waste code reflects corrosivity (e.g., D002 in the US) if the pH is >

12.5, or toxicity characteristics.[1]

Disposal Decision Tree
The following logic flow ensures you select the correct disposal path based on the mixture

composition.
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Figure 1: Logic flow for categorizing morpholine-ethanol waste streams.

Start: Waste Identification

Is the waste pure
2-(2,2-Dimethylmorpholino)ethanol?

Is it mixed with
other chemicals?

No

Stream A: Organic Bases
(Non-Halogenated)

YesDoes the mixture
contain Acids?

Yes

Does it contain
Halogenated Solvents?

No

STOP: Potential Explosion Hazard.
Neutralize carefully or separate.

Yes

No

Stream B: Halogenated
Organic Waste

Yes

Click to download full resolution via product page

Part 5: Emergency Spill Response
Spill Response Protocol (Drill this with your team):

Evacuate & Ventilate: If the spill is >100 mL or outside a hood, evacuate the immediate area.

[1]
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PPE Up: Wear a respirator (Organic Vapor cartridge) if vapors are strong.[1]

Contain: Use chemically inert absorbent (Vermiculite, Dry Sand, or Commercial "Basic" Spill

Pads).[1]

Warning: Do not use paper towels for large spills; they increase surface area for

evaporation.[1]

Neutralize (Optional for trained personnel): You may sprinkle Citric Acid powder on the spill

to neutralize the base before cleanup, but be prepared for fizzing/heat.[1]

Disposal: Scoop absorbed material into a wide-mouth jar. Label as "Spill Debris:

Corrosive/Basic."[1]

Part 6: Regulatory Coding (US RCRA Example)
When filling out waste manifests, use the following codes as a baseline (verify with local

regulations):

Parameter Code Reason

Characteristic D002
Corrosivity (if pH ≥ 12.5 or

corrodes steel).[1]

Characteristic D001
Ignitability (Only if mixed with

flammable solvents).

DOT Shipping UN 2735
Amines, liquid, corrosive, n.o.s.

(or Polyamines).[1]

Packing Group III Minor danger (typically).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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